N-(4-fluoro-2-methylphenyl)-2-methylfuran-3-carboxamide

• IUPAC Name: N-(4-fluoro-2-methylphenyl)-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C13H12FNO2/c1-8-7-10(14)3-4-12(8)15-13(16)11-5-6-17-9(11)2/h3-7H,1-2H3,(H,15,16)
• InChI Key: ZBLIFXUBHQIOEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NC(=O)C2=C(OC=C2)C
• Molecular Formula: C13H12FNO2
• Molecular Weight: 233.24 g/mol

Description

N-(4-fluoro-2-methylphenyl)-2-methylfuran-3-carboxamide is an organic compound with a complex structure that includes a furan ring, a carboxamide group, and a fluorinated aromatic ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-fluoro-2-methylphenyl)-2-methylfuran-3-carboxamide typically involves the reaction of 4-fluoro-2-methylaniline with 2-methylfuran-3-carboxylic acid. The reaction is carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction mixture is stirred at room temperature for several hours to ensure complete conversion .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

N-(4-fluoro-2-methylphenyl)-2-methylfuran-3-carboxamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The fluorine atom on the aromatic ring can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted aromatic compounds.

Scientific Research Applications

N-(4-fluoro-2-methylphenyl)-2-methylfuran-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacological agent.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(4-fluoro-2-methylphenyl)-2-methylfuran-3-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• N-(4-fluoro-2-methylphenyl)acetamide
• N-(4-fluoro-2-methylphenyl)-2-methylsulfanylacetamide
• N-(4-fluoro-2-methylphenyl)cyclopentanecarboxamide

Uniqueness

N-(4-fluoro-2-methylphenyl)-2-methylfuran-3-carboxamide is unique due to the presence of both a furan ring and a fluorinated aromatic ring. This combination imparts distinct chemical properties, such as increased stability and potential biological activity, making it a valuable compound for various research and industrial applications .